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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554 Get Quote

Technical Guide: C.I. Reactive Yellow 185
An In-depth Overview for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of C.I. Reactive Yellow 185 (CAS No.

111211-44-0), a significant azo dye. The information presented herein is a synthesis of

available material safety data sheets for similar reactive dyes, product information, and

scientific literature. This document is intended to inform researchers, scientists, and drug

development professionals about the chemical identity, physicochemical properties,

toxicological profile, and safe handling of this compound.

Chemical and Physical Properties
Reactive Yellow 185 is an azo dye characterized by its vibrant green-light yellow to orange

powder appearance.[1][2] It is utilized in various industries, including textiles, paper, plastics,

and cosmetics, for its coloring properties and good fastness.[3]

Table 1: Physicochemical Properties of C.I. Reactive Yellow 185
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Property Value Source(s)

CAS Number 111211-44-0 [1][3][4]

Molecular Formula C27H24ClK3N8O15S4 [1][4]

Molecular Weight 981.53 g/mol [1][4]

Synonyms
C.I. Reactive Yellow 185,

Reactofix Yellow ME-7GL
[1][3]

Physical State Powder [2]

Color Green-light yellow to orange [1][2]

Solubility

A patent for a composite

reactive yellow dye with a

similar structure mentions a

solubility of over 200 g/L.[5]

General information on similar

reactive dyes suggests

solubilities can range from 100

to 400 g/L.[6]

Melting Point Not available [3]

Boiling Point Not available [3]

Flash Point Not available [3]

Toxicological Profile
The toxicological data for C.I. Reactive Yellow 185 is not extensively detailed in the available

literature. However, data from similar reactive dyes and general knowledge of this class of

compounds provide some insights. A study on the degradation of Reactive Yellow 18 showed

that the untreated dye exhibited cytotoxic and mutagenic properties.[7] It is important to note

that after fixation to a substrate, the toxicological properties of reactive dyes change as the

reactive group is no longer present.[8]

Table 2: Summary of Toxicological Data for Reactive Dyes
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Test Species Route Result Notes Source(s)

Acute Oral

Toxicity

(LD50)

Rat Oral > 2000 mg/kg

Based on

information

for similar or

identical

products.

[8]

Skin

Irritation/Corr

osion

Not specified Dermal

May cause

skin irritation

and

sensitization.

General

finding for

reactive dyes.

[8][9]

Eye

Irritation/Corr

osion

Not specified Ocular
May cause

eye irritation.

General

finding for

reactive dyes.

[8]

Respiratory

Sensitization
Human Inhalation

May cause

respiratory

sensitization.

The ability of

reactive dyes

to combine

with human

serum

albumin can

lead to

allergic

reactions.

[8]

Mutagenicity Not specified In vitro

Untreated

dye showed

mutagenic

nature.

Study on

Reactive

Yellow 18.

[7]

Cytotoxicity Not specified In vitro

Untreated

dye showed

cytotoxic

nature.

Study on

Reactive

Yellow 18.

[7]

Experimental Protocols
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Detailed experimental protocols for the toxicological evaluation of C.I. Reactive Yellow 185 are

not available in the public domain. However, standardized methods, such as those provided by

the EU Directive 67/548/EEC, are typically employed for assessing the physicochemical,

toxicological, and ecotoxicological properties of chemical substances.[9] These protocols

include tests for acute toxicity (oral, dermal, inhalation), skin and eye irritation, sensitization,

and mutagenicity.[9] For instance, skin irritation is often tested on albino rabbits with an

observation period of up to 72 hours.[9]

Signaling Pathways
Currently, there is no specific information available in the scientific literature detailing the

signaling pathways affected by C.I. Reactive Yellow 185.

Environmental Fate and Ecotoxicity
Reactive dyes, in general, are known to be water-soluble and can persist in the environment.

[10] Their removal from wastewater is a significant consideration for industries utilizing these

compounds.

Table 3: Ecotoxicity Data for Azo Reactive Dyes
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Test Species Duration Result Notes Source(s)

Acute Toxicity

to Fish

(LC50)

Rainbow

Trout

(Oncorhynch

us mykiss)

48 hours 75 mg/L

For a polyazo

direct dye,

considered

representativ

e.

[10]

Acute Toxicity

to Aquatic

Invertebrates

(LC50)

Daphnia

magna
Not specified

More

sensitive than

fish species.

General

finding for

azo reactive

dyes.

[10]

Chronic

Toxicity to

Aquatic

Invertebrates

(NOEC)

Daphnia

magna
21 days 1.25 mg/L

For Reactive

Black 5,

indicating

high chronic

toxicity.

[10]

Chronic

Toxicity to

Aquatic

Invertebrates

(LOEC)

Daphnia

magna
21 days 2.5 mg/L

For Reactive

Black 5.
[10]

Safe Handling and Personal Protective Equipment
(PPE)
The safe handling of C.I. Reactive Yellow 185 is crucial to minimize exposure and potential

health risks. The following workflow outlines the recommended procedures for handling this

substance in a laboratory or industrial setting.
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Preparation

Handling

Cleanup & Disposal

Work in a well-ventilated area
(e.g., fume hood)

Don appropriate PPE:
- Safety goggles

- Gloves
- Lab coat/coveralls

- Respirator (if dust is generated)

Carefully weigh or measure
the required amount

Proceed to Handling

Dissolve in appropriate solvent,
avoiding dust generation

Decontaminate work surfaces

Proceed to Cleanup

Dispose of waste according to
local regulations

Remove PPE carefully

Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for Reactive Yellow 185.
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Logical Relationship of Hazard Identification and
Control
Understanding the potential hazards of a chemical is the first step in implementing effective

control measures. The following diagram illustrates the logical flow from hazard identification to

the implementation of control strategies for C.I. Reactive Yellow 185.

Hazard Identification

Physical: Combustible dust

Health: Skin/eye/respiratory irritant and sensitizer

Environmental: Potential aquatic toxicity

Risk Assessment
Evaluate exposure potential (inhalation, dermal)

Assess severity of potential harm
leads to

Control Measures

Engineering Controls: Fume hood, ventilation

Administrative Controls: SOPs, training

PPE: Goggles, gloves, respiratorinforms

Evaluation & Review

Monitor workplace

Review incidents

Update controls as needed

requires

feedback loop

Click to download full resolution via product page

Caption: Hazard identification and control logic diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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